1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine

• IUPAC Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-[4-(piperidin-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C24H30ClN3O/c1-19-5-10-22(25)17-23(19)27-13-15-28(16-14-27)24(29)21-8-6-20(7-9-21)18-26-11-3-2-4-12-26/h5-10,17H,2-4,11-16,18H2,1H3
• InChI Key: MRGZRTNXUSNGCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CC=C(C=C3)CN4CCCCC4
• Molecular Formula: C24H30ClN3O
• Molecular Weight: 412.0 g/mol

Description

1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has been used in scientific research to study its mechanism of action and physiological effects. TFMPP has been found to have potential therapeutic applications in the treatment of various medical conditions.

Mechanism of Action

The exact mechanism of action of 1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine is not fully understood. It is believed to act as a partial agonist at serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors. 1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has also been found to have affinity for dopamine and norepinephrine receptors.
Biochemical and Physiological Effects
1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has been found to have various biochemical and physiological effects on the body. It has been shown to increase the release of serotonin in the brain, which may contribute to its anxiogenic and hallucinogenic effects. 1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has also been found to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tremors.

Advantages and Limitations for Lab Experiments

1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has several advantages and limitations for lab experiments. One advantage is its ability to induce anxiogenic and hallucinogenic effects in animal models, making it a useful tool for studying the neurochemical basis of anxiety and hallucinations. However, its effects can be unpredictable and dose-dependent, making it difficult to control in experiments. Additionally, 1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has a short half-life and is rapidly metabolized in the body, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Further studies are needed to fully understand its mechanism of action and to determine its efficacy and safety in humans. Additionally, research on the long-term effects of 1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine is needed to fully understand its potential therapeutic applications.

Scientific Research Applications

1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have anxiogenic and hallucinogenic effects on the central nervous system. 1-(5-chloro-2-methylphenyl)-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.